N-{2-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-1,2,3,4-tetrahydroisoquinolin-7-yl}pyridine-2-carboxamide

• IUPAC Name: N-[2-(1-ethylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H21N5O2/c1-2-26-12-9-19(24-26)21(28)25-11-8-15-6-7-17(13-16(15)14-25)23-20(27)18-5-3-4-10-22-18/h3-7,9-10,12-13H,2,8,11,14H2,1H3,(H,23,27)
• InChI Key: FLYUIRUDWAHIGS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)C4=CC=CC=N4
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step chemical processes that yield potent and selective histamine-3 receptor antagonists, showcasing the complexity and efficiency of modern synthetic organic chemistry. For instance, Zhou et al. (2012) described the synthesis of 2-(pyrrolidin-1-yl)ethyl-3,4-dihydroisoquinolin-1(2H)-one derivatives, exhibiting potent in vitro binding and functional activities at the H3 receptor, highlighting the synthetic strategies and chemical modifications to enhance biological activity (Zhou et al., 2012).

Molecular Structure Analysis

The detailed molecular structure analysis is crucial for understanding the interaction of such compounds with biological targets. The conformational analysis and 3D-quantitative structure-activity relationship (QSAR) models, as discussed by Shim et al. (2002), provide insights into how molecular features contribute to binding affinity and activity at the cannabinoid receptors, emphasizing the role of molecular architecture in the drug design process (Shim et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and molecular structure. The Lewis acid-catalyzed reactions, as explored by Lu and Shi (2007), demonstrate the synthetic versatility of tetrahydroquinoline derivatives, providing a pathway for the development of new molecules with potential biological activities (Lu & Shi, 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, are essential for the compound's application in drug development. While specific data on "N-{2-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-1,2,3,4-tetrahydroisoquinolin-7-yl}pyridine-2-carboxamide" might not be directly available, the physical properties of structurally related compounds provide valuable insights into their behavior in biological systems and their formulation potential.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical agents, and stability under various conditions, are pivotal for determining the compound's utility in drug development. Studies on similar compounds, like the work of Mikhailovskii et al. (2017), offer a glimpse into the reactivity patterns and stability profiles of complex organic molecules, guiding the optimization of their chemical properties for therapeutic use (Mikhailovskii et al., 2017).